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Compound of Interest

Compound Name: Benzyl 2-bromopropanoate

Cat. No.: B126160

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard information
for Benzyl 2-bromopropanoate (CAS No. 3017-53-6). The information is compiled from
Safety Data Sheets (SDS), chemical databases, and established experimental guidelines to
ensure safe handling and use in a laboratory setting. All quantitative data is summarized in
structured tables, and relevant workflows are visualized to enhance clarity.

Chemical Identification and Physical Properties

Benzyl 2-bromopropanoate is a colorless to yellow liquid with a fruity odor.[1] It is primarily

used as an intermediate in the synthesis of pharmaceuticals, fragrances, and other organic
compounds.[1]
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Property Value Source
Molecular Formula C10H11BrO2 [1112]
Molecular Weight 243.10 g/mol [1][2]
CAS Number 3017-53-6 [1]
Appearance Colorless to yellow liquid/oil [11[3]
Boiling Point 139-141 °C [1]
Density 1.410 + 0.06 g/cm? (Predicted) [1]
LogP 2.51320 [1]
Benzyl a-bromopropionate, 2-
Synonyms Bromopropionic acid benzyl [41[5]

ester

Hazard Identification and Classification

Benzyl 2-bromopropanoate is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards

are related to its irritant properties and potential for causing allergic reactions and

environmental harm.

GHS Hazard Summary
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye

Eye Irritation 2A

irritation

Specific Target Organ Toxicity
(Single Exposure)

3 (Respiratory System)

H335: May cause respiratory
irritation

Skin Sensitization

H317: May cause an allergic

skin reaction

Hazardous to the Aquatic

Environment, Acute Hazard

H400: Very toxic to aquatic life

Sources:[2][4][6]

GHS Pictograms and Signal Word

Signal Word: Warning[2][4]
Pictograms:
e lialt text

. lLlalt text

Benzyl 2-bromopropanoate

Benzyl 2-bromopropanoate
CAS: 3017-53-6

GHS Hal

zard Classification

H315 H319 H335 H317 H400
Causes skin irritation Causes serious eye irritation May cause respiratory irritation May cause an allergic skin reaction Very toxic to aquatic life
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Caption: GHS Hazard Classification for Benzyl 2-bromopropanoate.

Safe Handling and Emergency Procedures

Strict adherence to safety protocols is mandatory when handling Benzyl 2-bromopropanoate
to minimize exposure and prevent adverse effects.

Exposure Controls and Personal Protection

e Engineering Controls: Use only in a well-ventilated area, preferably in a chemical fume hood.
[4] Facilities should be equipped with an eyewash station and a safety shower.[4]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber), a lab coat, and
other protective clothing to prevent skin contact.[4]

o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator with
an appropriate cartridge for organic vapors.[4]

First-Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[4]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention if irritation occurs or persists.[4]

e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[7]
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Fire-Fighting and Accidental Release Measures

+ Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[4]

+ Hazardous Combustion Products: Thermal decomposition may produce carbon oxides and

hydrogen bromide gas.[4]

+ Accidental Release: Evacuate unnecessary

personnel. Wear appropriate PPE. Absorb the

spill with an inert material (e.g., vermiculite, sand, or earth) and place it in a suitable

container for disposal.[4] Do not allow the chemical to enter drains or waterways.[4]

Pre-Experim

ent Planning

Review SDS and Hazard Information

Assess Risks

Personal Protective

Wear Safety Goggles,

Gloves, and Lab Coat

» Equipment (PPE)

Prepare for Handling

Chemical

Handle in a

Chemical Fume Hood

Handling

|
Poteritial Incidents
1

Potential Incidents

In Case of Exposure:

Follow First-Aid Measures

1 1
Emergency Response

In Case of Spill:

Follow Spill Cleanup Protocol
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Caption: Safe Handling Workflow for Benzyl 2-bromopropanoate.

Toxicological Information

While specific quantitative toxicological data such as LD50 (median lethal dose) or LC50
(median lethal concentration) for Benzyl 2-bromopropanoate are not readily available in the
public domain, the GHS classification is based on the known irritant and sensitizing properties
of the substance.[4]

Routes of Exposure: Inhalation, eye contact, skin contact, ingestion.[4]
Symptoms of Exposure:

o Skin Contact: May cause redness, itching, scaling, and blistering.[4]
o Eye Contact: May result in redness, pain, and severe eye damage.[4]

¢ Inhalation: May cause irritation of the lungs and respiratory system.[4]

Experimental Protocols for Hazard Assessment

The hazard classifications for chemicals like Benzyl 2-bromopropanoate are determined
through standardized experimental protocols. The following are summaries of the
methodologies that would be used to assess its primary hazards.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

This test is designed to determine the potential of a substance to cause reversible inflammatory
changes to the skin.

o Test Animal: The albino rabbit is the recommended species.

e Procedure: a. A small area of the animal's fur is clipped. b. A dose of 0.5 mL (for liquids) or
0.5 g (for solids) of the test substance is applied to a small patch of skin (approx. 6 cm?). An
untreated area of skin serves as a control.[6] c. The treated area is covered with a gauze

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b126160?utm_src=pdf-body-img
https://www.benchchem.com/product/b126160?utm_src=pdf-body
https://www.benchchem.com/product/b126160?utm_src=pdf-body
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186724/
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186724/
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186724/
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186724/
https://www.fao.org/pesticide-registration-toolkit/registration-tools/data-requirements-and-testing-guidelines/study-detail/en/c/1186724/
https://www.benchchem.com/product/b126160?utm_src=pdf-body
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

patch and a semi-occlusive dressing for a 4-hour exposure period.[6] d. After 4 hours, the
patch is removed, and the residual test substance is washed off.

Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
1, 24, 48, and 72 hours after patch removal. Observations continue for up to 14 days to
assess the reversibility of any observed effects.[6]

Endpoint: The severity of the skin reactions is scored. If the responses persist to the end of
the 14-day observation period, the substance is considered an irritant.[6]

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)

This protocol evaluates the potential of a substance to cause damage to the eye.
Test Animal: The albino rabbit is the preferred species.

Procedure: a. A single dose of the test substance (typically 0.1 mL for liquids) is instilled into
the conjunctival sac of one eye. The other eye remains untreated and serves as a control.[8]
b. The eyelids are held shut for a brief period to allow for distribution of the substance.

Observation: The eyes are examined for lesions of the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application.[8] The severity of the lesions is scored.

Endpoint: The evaluation is based on the severity and reversibility of the ocular lesions. The
use of topical anesthetics and systemic analgesics is recommended to minimize pain and
distress.[9]

Acute Inhalation Toxicity (Based on OECD Guideline
436)

This test assesses the toxicity of a substance upon inhalation over a short period.
o Test Animal: The rat is the preferred species.

e Procedure: a. A group of animals (typically 3 of each sex per step) is exposed to a specific
concentration of the test substance as a vapor, aerosol, or gas in an inhalation chamber.[3]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-404-acute-dermal-irritation-corrosion_9789264242678-en.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.oecd.org/en/publications/test-no-405-acute-eye-irritation-corrosion_9789264185333-en.html
https://www.flashpointsrl.com/app/uploads/2020/07/TestNo405-Acute-Eye-IrritationCorrosion-en.pdf
https://search.library.doc.gov/discovery/fulldisplay?vid=01USDOC_INST%3A01USDOC&docid=alma991000320441004716&context=L
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126160?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

b. The exposure duration is typically 4 hours.[3] c. The test is conducted in a stepwise
manner, with the outcome of one step (mortality or evident toxicity) determining the
concentration for the next step.

o Observation: Animals are observed for clinical signs of toxicity during and after exposure for
up to 14 days. Body weight is recorded weekly.[3]

» Endpoint: The primary endpoint is mortality, which allows for the classification of the
substance into a GHS category. A gross necropsy is performed on all animals at the end of
the study.[3]

Storage and Disposal

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances and sources of ignition.[4]

o Disposal: Dispose of contents and container in accordance with local, regional, and national
regulations. The substance should be handled as hazardous waste.[4]

This guide is intended for informational purposes for trained professionals. Always refer to the
most current Safety Data Sheet (SDS) provided by the supplier before handling this chemical
and ensure that a thorough risk assessment is conducted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Benzyl 2-bromopropanoate: A Technical Safety and
Hazard Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126160#benzyl-2-bromopropanoate-safety-data-
sheet-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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